![molecular formula C8H6ClNO4 B1612301 3-Chloro-2-methyl-6-nitrobenzoic acid CAS No. 86315-08-4](/img/structure/B1612301.png)
3-Chloro-2-methyl-6-nitrobenzoic acid
Overview
Description
3-Chloro-2-methyl-6-nitrobenzoic acid is a chemical compound with the molecular weight of 215.59 . It is also known by its IUPAC name, this compound .
Synthesis Analysis
The synthesis of similar compounds like 2-nitro-3-methylbenzoic acid involves reacting powdery m-methyl benzoic acid with nitric acid at temperatures between -30 to -15 ℃ . The nitration reaction liquid obtained is then separated and purified to obtain the product .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H6ClNO4/c1-4-5(9)2-3-6(10(13)14)7(4)8(11)12/h2-3H,1H3,(H,11,12) .Chemical Reactions Analysis
Nitro compounds like this compound are known to react with all bases, both organic (for example, the amines) and inorganic . They donate hydrogen ions if a base is present to accept them .Scientific Research Applications
Synthesis and Characterization
- 3-Chloro-2-methyl-6-nitrobenzoic acid is utilized as a starting material in the synthesis of chlorantraniliprole, a key intermediate in agricultural chemicals (Chen Yi-fen, Li Ai-xia, Jie Yafei, 2010).
- It is also involved in the formation of a mononuclear silver(I) complex, demonstrating significant cytotoxic properties to both normal and carcinoma cells (Nong Wang, Qi Shi, 2011).
- The compound has been used in studies focusing on its crystal structures when combined with various quinoline derivatives, showcasing its significance in crystallography (Kazuma Gotoh, H. Ishida, 2019).
Chemistry and Molecular Studies
- This compound acts as a multireactive building block for solid-phase synthesis of heterocyclic scaffolds in drug discovery (Soňa Křupková, Petr Funk, M. Soural, J. Hlaváč, 2013).
- Its derivative, chloro-5-hydroxy-2-nitrobenzoic acid, was identified as a potential mutagen precursor in a study involving the chlorination of fenitrothion hydrolysates (H. Takanashi, K. Abiru, H. Tanaka, M. Kishida, T. Nakajima, A. Ohki, T. Kondo, T. Kameya, T. Matsushita, 2012).
Environmental and Analytical Applications
- The compound has been employed in gas-liquid chromatographic methods for determining residues in environmental samples, illustrating its importance in analytical chemistry (I. L. Alder, L. L. Augenstein, T. Rogerson, 1978).
- It is also used in the determination of Abraham model solute descriptors, which are critical for understanding solute-solvent interactions in various organic and inorganic systems (Erin Hart, Ashley M. Ramirez, Sarah Cheeran, M. Barrera, Melissa Y. Horton, Anisha Wadawadigi, W. Acree, M. Abraham, 2017).
Mechanism of Action
Target of Action
It is known that benzoic acid derivatives often interact with various enzymes and receptors in the body, influencing their function .
Mode of Action
It’s worth noting that benzoic acid derivatives can act as enzyme inhibitors or receptor ligands, altering the function of these proteins .
Biochemical Pathways
Benzoic acid derivatives are often involved in a variety of biochemical pathways due to their potential interactions with enzymes and receptors .
Pharmacokinetics
The pharmacokinetic properties of 3-Chloro-2-methyl-6-nitrobenzoic acid are as follows :
Result of Action
As a derivative of benzoic acid, it may share some of the biological activities of other benzoic acid derivatives, which can include anti-inflammatory, antimicrobial, and anticancer effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound should be stored in a sealed container in a dry, cool, and well-ventilated place . Additionally, exposure to light, heat, and moisture may affect the stability of the compound .
Safety and Hazards
The safety data sheet for a similar compound, 2-Methyl-6-nitrobenzoic acid, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard . It can cause serious eye irritation and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
properties
IUPAC Name |
3-chloro-2-methyl-6-nitrobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNO4/c1-4-5(9)2-3-6(10(13)14)7(4)8(11)12/h2-3H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHWPBBMYWHFORO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1C(=O)O)[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60607397 | |
Record name | 3-Chloro-2-methyl-6-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60607397 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
86315-08-4 | |
Record name | 3-Chloro-2-methyl-6-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60607397 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.